Cas no 22645-27-8 (1,3-Dioxane,5-ethyl-2-(1-methylethyl)-, trans-)

• Product Name: 1,3-Dioxane,5-ethyl-2-(1-methylethyl)-, trans-
• CAS No: 22645-27-8
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 276465
• PubChem ID: 31463
• Update Time: 2025-04-19

1,3-Dioxane,5-ethyl-2-(1-methylethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,5-ethyl-2-(1-methylethyl)-, trans-
• 5β-Ethyl-2α-isopropyl-1,3-dioxane
• DTXSID70945313
• m-DIOXANE, 5-ETHYL-2-ISOPROPYL-, (Z)-
• cis-5-Ethyl-2-isopropyl-1,3-dioxane
• 23791-89-1
• 22645-27-8
• m-DIOXANE, 5-ETHYL-2-ISOPROPYL-, (E)-
• 5-ethyl-2-(propan-2-yl)-1,3-dioxane
• trans-5-Ethyl-2-isopropyl-1,3-dioxane

• Inchi： 1S/C9H18O2/c1-4-8-5-10-9(7(2)3)11-6-8/h7-9H,4-6H2,1-3H3
• InChI Key： LOVWNVWPXIBGIX-UHFFFAOYSA-N
• SMILES： O1CC(CC)COC1C(C)C

Computed Properties

• Exact Mass: 158.131
• Monoisotopic Mass: 158.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 2.3

Experimental Properties

• Density: 0.887
• Boiling Point: 193.4°Cat760mmHg
• Flash Point: 67.6°C
• Refractive Index: 1.417